![molecular formula C24H24FN3O B239858 N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-fluorobenzamide](/img/structure/B239858.png)
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-fluorobenzamide
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Overview
Description
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-fluorobenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is commonly referred to as BFPF and is synthesized using a specific method that will be discussed in detail in The purpose of this paper is to provide an overview of BFPF, its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The exact mechanism of action of BFPF is not fully understood, but it is believed to act as a modulator of various neurotransmitters, including dopamine, serotonin, and norepinephrine. BFPF has been shown to bind to specific receptors in the brain, leading to changes in the levels of these neurotransmitters. These changes can affect various physiological processes, including mood, behavior, and cognition.
Biochemical and Physiological Effects:
BFPF has been shown to have various biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and changes in cellular signaling pathways. These effects can lead to changes in behavior, mood, and cognition. BFPF has also been shown to have potential anti-cancer properties, although further research is needed to fully understand its mechanism of action in this context.
Advantages and Limitations for Lab Experiments
BFPF has several advantages for use in lab experiments, including its high potency and specificity for certain receptors. However, BFPF also has limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and use.
Future Directions
There are several future directions for research on BFPF, including further investigation of its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of BFPF and its effects on various physiological processes. Finally, the development of new synthesis methods for BFPF may lead to improved scalability and reduced costs, making it more accessible for use in research and potential therapeutic applications.
In conclusion, N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-fluorobenzamide is a chemical compound with potential applications in various scientific fields. Its synthesis requires specialized equipment and expertise, and its mechanism of action is not fully understood. However, it has been shown to have various biochemical and physiological effects and potential therapeutic applications. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of BFPF involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 4-(4-benzylpiperazin-1-yl)aniline, which is then reacted with 3-fluorobenzoyl chloride to produce BFPF. The reaction is carried out under specific conditions and requires careful monitoring to ensure the purity of the final product.
Scientific Research Applications
BFPF has shown potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, BFPF is being studied for its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. In pharmacology, BFPF is being studied for its effects on the central nervous system and its potential as a drug candidate for the treatment of anxiety and depression. In neuroscience, BFPF is being studied for its potential as a research tool to investigate the mechanisms of action of various neurotransmitters.
properties
Molecular Formula |
C24H24FN3O |
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Molecular Weight |
389.5 g/mol |
IUPAC Name |
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-fluorobenzamide |
InChI |
InChI=1S/C24H24FN3O/c25-21-8-4-7-20(17-21)24(29)26-22-9-11-23(12-10-22)28-15-13-27(14-16-28)18-19-5-2-1-3-6-19/h1-12,17H,13-16,18H2,(H,26,29) |
InChI Key |
GVRCBKDDPJTMAT-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)F |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)F |
Origin of Product |
United States |
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